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Compound of Interest

Compound Name: 1,8-Dinitroanthraquinone

Cat. No.: B085473

A Technical Guide to 1,8-Dinitroanthraquinone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1,8-Dinitroanthraquinone, a
significant chemical intermediate. The document details its chemical and physical properties,
outlines established synthesis and purification protocols, and explores its current and emerging
applications. A key focus is placed on the potential biological activity of dinitroanthraquinone
derivatives, with a particular emphasis on the antibacterial mechanism of action through the
inhibition of phosphopantetheine adenylyltransferase (PPAT). This guide is intended to be a
valuable resource for professionals in research and development, particularly in the fields of
materials science and drug discovery.

Chemical and Physical Properties

1,8-Dinitroanthraquinone is a bright yellow crystalline solid.[1] Key quantitative data for this
compound are summarized in the table below for easy reference.
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Property Value Source
CAS Number 129-39-5 [LI[21031[41[5]
Molecular Formula C14HeN20e6 [L112][31[41[5]
Molecular Weight 298.21 g/mol [21[31[4]
Appearance Bright yellow crystal [1]
1,8-dinitroanthracene-9,10-
IUPAC Name ) [2][3]
dione
1,8-Dinitro-9,10-
Synonyms anthraquinone, Waxoline Violet  [2][5]

BA

Synthesis and Purification Protocols

The industrial production of 1,8-Dinitroanthraquinone is primarily achieved through the

nitration of anthraquinone. The process typically yields a mixture of dinitroanthraquinone

isomers, from which the 1,8-isomer must be separated and purified.

Experimental Protocol for Synthesis

A common method for the synthesis of a mixture of 1,5- and 1,8-dinitroanthraquinones

involves the nitration of anthraquinone using a mixture of concentrated nitric and sulfuric acids.

Materials:

Cold water

Procedure:

Anthraquinone (98.5%)

Concentrated Nitric Acid (98%)

Concentrated Sulfuric Acid (104.5%)
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 In areaction vessel, add 100 parts of 98.5% anthraquinone to 175 parts of 98% nitric acid.
e Stir the mixture and cool it to -10°C.

o While maintaining the temperature between -10°C and -5°C, slowly add 88 parts of 104.5%
sulfuric acid dropwise over a period of 4 hours.

 After the addition of sulfuric acid is complete, continue the reaction at -10°C to -5°C for an
additional 2 hours.

o Gradually raise the temperature to 20-25°C and hold for 2 hours.
o Further, increase the temperature to 40-45°C and maintain for 2 hours.
 Finally, heat the mixture to 60-65°C and hold for 2 hours.

» After the reaction is complete, pour the reaction mixture into a sufficient amount of cold water
to precipitate the solid dinitroanthraquinone.

« Filter the precipitate, wash it thoroughly with water until the filtrate is neutral, and then dry the
product.

This process yields a mixture of dinitroanthraquinones with a high content of the 1,5- and 1,8-
isomers.

Experimental Protocol for Purification

The separation of 1,8-Dinitroanthraquinone from the isomeric mixture can be achieved
through selective crystallization using a suitable solvent.

Materials:

e Mixture of dinitroanthraquinones (containing at least 70% 1,8-dinitroanthraquinone)
e Sulpholane or 1-chloronaphthalene

e Methanol

Procedure using Sulpholane:
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 Stir 40 g of the dinitroanthraquinone mixture in 160 g of sulpholane for 1 hour at 180°C until
the solid is completely dissolved.

e Cool the mixture to 20-25°C over a period of 30 minutes.
« Stir for an additional 30 minutes at this temperature to allow for crystallization.
« Filter the crystalline product using a sintered glass suction filter.

o Wash the filter cake with 20 g of sulpholane, followed by washing with methanol until the
sulpholane is completely removed.

Procedure using 1-chloronaphthalene:

e Introduce 40 g of the dinitroanthraquinone mixture into 280 g of 1-chloronaphthalene and stir
for 2 hours at 210°C.

e Cool the mixture to 180°C and continue stirring for another 30 minutes.
« Filter the solid using a heated sintered glass suction filter at 180°C.

o Wash the filter cake with 20 g of hot 1-chloronaphthalene at 180°C, and then, after cooling,
wash with methanol.

These purification methods can yield 1,8-Dinitroanthraquinone with a purity of up to 98.6%.

Applications

1,8-Dinitroanthraquinone is a crucial intermediate in the chemical industry, with both
established and developing applications.

Dye Manufacturing

The primary application of 1,8-Dinitroanthraquinone is as an intermediate in the synthesis of
various dyes.[1] It is a precursor for the production of disperse and vat dyes used in the textile
industry.

Emerging Applications
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Recent research has indicated potential new applications for 1,8-Dinitroanthraquinone:

e Electronics: It is being explored for use in the production of charge-transport layers in OLED
displays.

e Energy Storage: Studies have investigated its use as an additive in electrolytes for lithium-
ion batteries to improve performance and lifespan.

e Drug Delivery: The molecular structure of dinitroanthraquinone derivatives is being studied
for its potential in pH-responsive drug release systems for targeted cancer therapy.

Biological Activity and Mechanism of Action

While 1,8-Dinitroanthraquinone itself is primarily used as a chemical intermediate, its
derivatives, particularly hydroxylated forms, have shown significant biological activity. Research
into the antibacterial properties of 1,8-dihydroxy-4,5-dinitroanthraquinone (DHDNA) has
revealed a specific mechanism of action.

Inhibition of Phosphopantetheine Adenylyltransferase
(PPAT)

The antibacterial effect of DHDNA is attributed to its ability to inhibit the enzyme
phosphopantetheine adenylyltransferase (PPAT). PPAT is a key enzyme in the biosynthesis of
Coenzyme A, an essential cofactor in many metabolic pathways in bacteria. By inhibiting PPAT,
DHDNA disrupts bacterial metabolism, leading to a bacteriostatic effect.

The diagram below illustrates the proposed mechanism of PPAT inhibition by a
dinitroanthraquinone derivative.
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Caption: Inhibition of the bacterial Coenzyme A biosynthesis pathway by a dinitroanthraquinone
derivative.

Safety and Toxicology

1,8-Dinitroanthraquinone is classified as a hazardous substance and requires careful
handling. It is known to cause eye irritation. Due to its classification, downstream industries are
implementing stringent procurement strategies that prioritize supplier compliance with
regulations such as the EU's REACH and the EPA's Toxic Substances Control Act (TSCA). Itis
crucial to consult the Safety Data Sheet (SDS) before handling this compound and to use
appropriate personal protective equipment.
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Conclusion

1,8-Dinitroanthraquinone is a versatile chemical with a well-established role as a dye
intermediate and a promising future in advanced materials and potentially in the
pharmaceutical sector. The biological activity of its derivatives, such as the inhibition of
bacterial PPAT by DHDNA, highlights a promising avenue for the development of new
antibacterial agents. Further research into the synthesis of novel derivatives and the
exploration of their therapeutic potential is warranted. This guide provides a solid foundation of
technical information to support such research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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